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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B15609504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Rapamycin-d3 (also known as Sirolimus-d3), a critical tool for researchers in various fields,
particularly those involved in drug development and therapeutic drug monitoring. This
document offers a compilation of supplier information, technical data, and relevant
experimental methodologies to assist in the procurement and application of this isotopically
labeled internal standard.

Introduction to Rapamycin-d3

Rapamycin (Sirolimus) is a potent inhibitor of the mammalian target of rapamycin (mTOR), a
serine/threonine kinase that is a central regulator of cell growth, proliferation, and metabolism.
[1][2] Due to its immunosuppressive and anti-proliferative properties, Rapamycin is widely used
in organ transplantation to prevent rejection and is also investigated for its potential in treating
various cancers and other diseases.[3] The therapeutic window for Rapamycin is narrow,
necessitating precise therapeutic drug monitoring (TDM) to ensure efficacy while avoiding
toxicity.[4][5]

Rapamycin-d3 is a deuterated form of Rapamycin, where three hydrogen atoms have been
replaced with deuterium. This isotopic labeling makes it an ideal internal standard for the
guantification of Rapamycin in biological matrices using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[6] Its near-identical chemical and physical properties to the
unlabeled analyte ensure similar extraction efficiency and chromatographic behavior, while its
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mass difference allows for distinct detection, correcting for variability during sample preparation

and analysis.[7]

Commercial Availability of Rapamycin-d3

A number of commercial suppliers offer Rapamycin-d3 for research purposes. The following

table summarizes key information from several prominent suppliers. Please note that

availability and pricing are subject to change and should be confirmed directly with the supplier.

Purity/lsoto .
] Product CAS Molecular . Available
Supplier pic .
Name(s) Number Formula . Quantities
Enrichment
Rapamycin- >98%
Cayman o Cs1H76D3NO:
] d3, Sirolimus-  392711-19-2 deuterated 500 pg, 1 mg
Chemical 3
d3 forms (di1-ds)
Cambridge
Isotope Rapamycin Cs1H76D3NO 1 mg, 5 mg,
P _ pamy 392711-19-2 SRe 98% J J
Laboratories, (D3, 98%) 3 10 mg
Inc.
Rapamycin- )
MedchemExp o 5 5 Inquire for
d3, Sirolimus-  392711-19-2 Not Specified  Not Specified )
ress sizes
d3
Sirolimus- )
Selleck ] N N Inquire for
] D3/Rapamyci  392711-19-2 Not Specified  Not Specified ]
Chemicals sizes
n-D3
Rapamycin- N N 100 mg, 500
TargetMol 392711-19-2 Not Specified  Not Specified
d3 mg
Expert ) 97.0% by
) Rapamycin- Cs1H76D3NO1 5 mg, 10 mg,
Synthesis 392711-19-2 HPLC; 99.5%
] D3 3 25 mg, 50 mg
Solutions atom D
Acanthus Rapamycin- Cs1H76D3NO1 Inquire for
392711-19-2 <1% do ]
Research D3 (<1% d0) 3 sizes
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Experimental Protocols: Quantification of
Rapamycin using Rapamycin-d3

The following is a representative methodology for the quantification of Rapamycin in whole
blood using Rapamycin-d3 as an internal standard, synthesized from published LC-MS/MS
methods.[8][9][10][11]

Materials and Reagents

» Rapamycin analytical standard

o Rapamycin-d3 (internal standard)
e Whole blood (matrix)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

¢ Zinc Sulfate solution (e.g., 0.1 M)
e Ammonium Formate

e Formic Acid

Reagent-grade water

Sample Preparation

e Spiking of Internal Standard: To 100 pL of whole blood sample, calibrator, or quality control
sample, add a fixed amount of Rapamycin-d3 solution (e.g., 50 pL of a 100 ng/mL solution
in methanol).

e Protein Precipitation: Add a protein precipitation agent, such as 500 pL of a 1:4 (v/v) mixture
of 0.1M aqueous zinc sulfate and acetonitrile containing the internal standard.[8]

e Vortexing: Vortex the mixture vigorously for 10-30 seconds to ensure thorough mixing and
protein precipitation.[3]
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 Incubation: Incubate the samples at room temperature for 10 minutes to allow for complete
protein precipitation.[3]

o Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to
pellet the precipitated proteins.[8]

e Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for
LC-MS/MS analysis.

LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is commonly used.[3][9]

o Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component
(e.g., 2 mM ammonium formate with 0.1% formic acid) and an organic component (e.qg.,
acetonitrile or methanol) is typical.

o Flow Rate: A flow rate of 0.2-0.5 mL/min is generally appropriate.
e Mass Spectrometry (MS/MS):
o lonization Mode: Positive electrospray ionization (ESI+) is used.[3][10]

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed to monitor specific
precursor-to-product ion transitions for both Rapamycin and Rapamycin-d3.

» Rapamycin Transition (example): m/z 931.5 - 864.4[3]

» Rapamycin-d3 Transition (example): m/z 934.5 - 867.4 (Note: exact m/z will depend
on the specific deuteration pattern)

Quantification

A calibration curve is constructed by plotting the ratio of the peak area of Rapamycin to the
peak area of Rapamycin-d3 against the known concentrations of the Rapamycin calibrators.
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The concentration of Rapamycin in the unknown samples is then determined from this
calibration curve.

Signaling Pathways and Experimental Workflows
MTOR Signaling Pathway

Rapamycin, in complex with FKBP12, inhibits mMTORC1, a key regulator of cell growth and

proliferation. The following diagram illustrates the core components of the mTOR signaling
pathway.
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Caption: Simplified mTORC1 signaling pathway showing activation and inhibition points.
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Experimental Workflow for Internal Standard Use in LC-
MS/MS

The use of an internal standard like Rapamycin-d3 is fundamental for accurate quantification
in bioanalytical methods. The following diagram outlines the typical workflow.
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Caption: General workflow for using an internal standard in LC-MS/MS bioanalysis.
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Conclusion

Rapamycin-d3 is a readily available and essential tool for the accurate quantification of
Rapamycin in research and clinical settings. By understanding its commercial availability and
employing robust, validated analytical methods, researchers can ensure the reliability and
reproducibility of their data. The information and methodologies presented in this guide serve
as a valuable resource for professionals in drug development and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Availability of Rapamycin-d3:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609504#commercial-suppliers-and-availability-of-
rapamycin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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